Cas no 1803567-59-0 (1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride)

1,4-Dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its reactive sulfonyl chloride moiety enables efficient derivatization, while the nitro and methyl substituents enhance stability and selectivity. Suitable for pharmaceutical and agrochemical applications, it offers reliable performance in demanding synthetic conditions.

1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride structure

1803567-59-0 structure

Product Name:1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride

CAS No:1803567-59-0

MF:C₅H₆ClN₃O₄S

MW:239.636838436127

CID:5718985

PubChem ID:119031087

Update Time:2025-06-17

1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,4-dimethyl-5-nitropyrazole-3-sulfonyl chloride
- 1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride
- 1803567-59-0
- 1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonylchloride
- EN300-208684
- Inchi： 1S/C5H6ClN3O4S/c1-3-4(9(10)11)7-8(2)5(3)14(6,12)13/h1-2H3
- InChI Key： IRVLEGKFUZOCMB-UHFFFAOYSA-N
- SMILES： ClS(C1=C(C)C([N+](=O)[O-])=NN1C)(=O)=O

Computed Properties

Exact Mass: 238.9767545g/mol
Monoisotopic Mass: 238.9767545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 106Å²

1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D471553-5mg	1,4-Dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride	1803567-59-0		5mg	$ 70.00	2022-06-05
TRC	D471553-10mg	1,4-Dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride	1803567-59-0		10mg	$ 95.00	2022-06-05
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Enamine	EN300-208684-0.05g	1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride	1803567-59-0	95%	0.05g	$273.0	2023-09-16
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Enamine	EN300-208684-1.0g	1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride	1803567-59-0	95%	1g	$1172.0	2023-06-08
Enamine	EN300-208684-2.5g	1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride	1803567-59-0	95%	2.5g	$2295.0	2023-09-16
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